Cas no 1380582-94-4 (1-cyclobutylpropan-1-ol)

• Product Name: 1-cyclobutylpropan-1-ol
• CAS No: 1380582-94-4
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD21117597
• CID: 4595532
• Update Time: 2025-05-24

1-cyclobutylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutylpropan-1-ol

• MDL： MFCD21117597
• Inchi： 1S/C7H14O/c1-2-7(8)6-4-3-5-6/h6-8H,2-5H2,1H3
• InChI Key： NPFXICARYVUUJI-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-cyclobutylpropan-1-ol

Introduction to 1-Cyclobutylpropan-1-ol (CAS No. 1380582-94-4)

1-Cyclobutylpropan-1-ol is a versatile organic compound with the CAS registry number 1380582-94-4. This compound, also referred to as cyclobutyl propanol, belongs to the class of secondary alcohols and is characterized by its unique molecular structure. The molecule consists of a cyclobutane ring attached to a propanol group, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 1-cyclobutylpropan-1-ol in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, such as the strained cyclobutane ring and hydroxyl group, contribute to its reactivity and functionality. Researchers have explored its role as an intermediate in the synthesis of complex molecules, leveraging its ability to undergo a wide range of chemical transformations.

The synthesis of cyclobutyl propanol has been optimized through innovative methodologies. For instance, advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched samples, which are highly valuable in drug discovery. Additionally, green chemistry approaches have been applied to minimize environmental impact during the manufacturing process.

One of the most promising applications of 1-cyclobutylpropan-1-ol lies in its use as a building block for bioactive compounds. Recent research has demonstrated its utility in the development of novel antibiotics and antiviral agents. The compound's ability to form stable hydrogen bonds and participate in π-interactions makes it an ideal candidate for drug design.

In the realm of materials science, cyclobutyl propanol has shown potential as a precursor for advanced polymers and surfactants. Its unique properties, such as high thermal stability and excellent solubility characteristics, make it suitable for applications in coatings and adhesives. Furthermore, its compatibility with various polymerization techniques has opened new avenues for material innovation.

From an environmental standpoint, the biodegradability of 1-cyclobutylpropan-1-ol has been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint. This attribute is particularly advantageous for industries seeking sustainable solutions.

Looking ahead, ongoing investigations into the catalytic properties of cyclobutyl propanol are expected to unlock new opportunities in heterogeneous catalysis. Its ability to stabilize transition metal catalysts could lead to more efficient industrial processes with higher yields and selectivity.

In conclusion, 1-cyclobutylpropan-1-ol (CAS No. 1380582-94-4) stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a key player in modern chemistry research.